![molecular formula C14H17N3O4 B6150436 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid CAS No. 2386004-60-8](/img/no-structure.png)
2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid
Overview
Description
2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid (2-TBIM) is a synthetic molecule commonly used in scientific research. It is a derivative of the imidazole ring, which is a common component of many biologically active molecules. 2-TBIM has been used in a variety of scientific research applications, including drug design and development, enzyme inhibition studies, and protein-ligand interactions.
Scientific Research Applications
2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid has been used in a variety of scientific research applications. It has been used in drug design and development, as it can be used to study the binding affinity of potential drug molecules to target proteins. Additionally, it has been used to study enzyme inhibition, as it can be used to inhibit the activity of certain enzymes, thus allowing researchers to study the effects of enzyme inhibition on various biological processes. Furthermore, 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid has been used to study protein-ligand interactions, as it can be used to study the binding affinity of proteins to various ligands.
Mechanism of Action
2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid binds to the active site of target proteins, which can result in the inhibition of the target protein's activity. Additionally, 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid can bind to the active site of enzymes, resulting in the inhibition of the enzyme's activity. This is due to the fact that 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid has a high affinity for binding to the active site of proteins and enzymes, which can result in the inhibition of their activity.
Biochemical and Physiological Effects
2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can result in the inhibition of certain biological processes. Additionally, 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid has been shown to interact with certain proteins, which can result in the inhibition of certain biological processes. Furthermore, 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid has been shown to interact with certain ligands, which can result in the inhibition of certain biological processes.
Advantages and Limitations for Lab Experiments
2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid has several advantages for use in laboratory experiments. It is relatively inexpensive to synthesize, and it is stable in a variety of environments. Additionally, it has a high affinity for binding to target proteins and enzymes, which makes it ideal for use in studies of enzyme inhibition and protein-ligand interactions. However, 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid has several limitations for use in laboratory experiments. It is not readily soluble in aqueous solutions, and it is not very stable in acidic or basic solutions. Additionally, it is not very stable in the presence of light or heat.
Future Directions
2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid has a variety of potential applications in scientific research. It could be used to study the inhibition of enzymes involved in various biological processes, such as drug metabolism or signal transduction. Additionally, it could be used to study the binding affinity of proteins to various ligands, which could be used to develop new drugs or to better understand the role of certain proteins in various biological processes. Furthermore, 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid could be used to study the effects of enzyme inhibition on various biological processes, such as cell growth or gene expression. Finally, 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid could be used to study the effects of protein-ligand interactions on various biological processes, such as cell signaling or drug metabolism.
Synthesis Methods
2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid can be synthesized using a variety of methods, including carbamate formation, condensation reaction, and peptide synthesis. The most common method for synthesizing 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid is carbamate formation, which involves the reaction of an amine group with an ester group. This reaction is typically carried out in the presence of a strong base, such as sodium hydroxide. The resulting product is then purified by recrystallization or chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid' involves the protection of the amine group, followed by the reaction with imidazo[1,2-a]pyridine-5-carboxylic acid to form the desired product.", "Starting Materials": [ "Imidazo[1,2-a]pyridine-5-carboxylic acid", "Tert-butyl carbamate", "N,N-Diisopropylethylamine", "Ethyl acetate", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Protection of the amine group by reacting tert-butyl carbamate with the amine group of imidazo[1,2-a]pyridine-5-carboxylic acid in the presence of N,N-diisopropylethylamine and ethyl acetate to form the tert-butoxycarbonyl (Boc) protected intermediate.", "Step 2: Deprotection of the Boc group by treating the intermediate with hydrochloric acid in methanol to obtain the intermediate amine.", "Step 3: Reaction of the intermediate amine with imidazo[1,2-a]pyridine-5-carboxylic acid in the presence of sodium hydroxide and water to form the final product, 2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid." ] } | |
CAS RN |
2386004-60-8 |
Product Name |
2-({[(tert-butoxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-5-carboxylic acid |
Molecular Formula |
C14H17N3O4 |
Molecular Weight |
291.3 |
Purity |
95 |
Origin of Product |
United States |
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